Cas no 2172566-28-6 (1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172566-28-6
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6269049
• PubChem ID: 165588486
• Update Time: 2025-08-03

1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde
• EN300-1610044
• 2172566-28-6

• Inchi： 1S/C11H16N2O3S/c1-2-6-17(15,16)11-9(8-14)7-12-13(11)10-4-3-5-10/h7-8,10H,2-6H2,1H3
• InChI Key： IEBXYZKBDXOIKB-UHFFFAOYSA-N
• SMILES： S(CCC)(C1=C(C=O)C=NN1C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172566-28-6 and Product Name: 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde

The compound identified by the CAS number 2172566-28-6 and the product name 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclobutyl group and a propane-1-sulfonyl moiety in its molecular framework suggests a high degree of complexity, which may contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, owing to their versatility and efficacy in targeting various biological pathways. The compound 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde is no exception, as it combines the pharmacophoric elements of pyrazole with additional functional groups that may enhance its binding affinity and selectivity. The aldehyde functionality at the 4-position of the pyrazole ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The cyclobutyl group, in particular, has been shown to influence the conformational flexibility and metabolic stability of molecules, making it an attractive feature for drug design. Additionally, the propane-1-sulfonyl moiety introduces a polar region that can enhance solubility and interactions with biological targets. These structural elements collectively contribute to the compound's unique pharmacological profile.

In the realm of medicinal chemistry, the development of new aldehyde-based compounds has been increasingly explored due to their role as key intermediates in synthesizing more complex molecules. The aldehyde group in 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde serves as a versatile handle for further functionalization, allowing chemists to explore diverse synthetic pathways. This reactivity has been leveraged in various research endeavors aimed at creating novel bioactive compounds with potential therapeutic applications.

Current research in pharmaceutical chemistry emphasizes the need for innovative molecular architectures that can improve drug efficacy and reduce side effects. The compound under discussion aligns well with these goals, as its structural features are designed to optimize interactions with biological targets while minimizing off-target effects. The cyclobutyl ring, for instance, has been implicated in enhancing binding affinity through steric interactions, while the sulfonyl group can modulate solubility and bioavailability.

The synthesis of 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde represents a testament to the progress made in organic synthesis techniques. Advanced methodologies have enabled chemists to construct complex heterocyclic systems with high precision, paving the way for new generations of pharmaceuticals. The compound's synthesis likely involves multi-step reactions that showcase the expertise of modern synthetic chemists in navigating intricate molecular transformations.

From a biological perspective, this compound holds promise as a lead molecule for further drug development. Its pyrazole core is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By incorporating additional functional groups such as the cyclobutyl and propane-1-sulfonyl moieties, researchers aim to enhance these properties while exploring new therapeutic avenues.

The propane-1-sulfonyl group is particularly noteworthy, as it introduces both polarity and electronic characteristics that can influence drug-receptor interactions. This moiety has been successfully employed in various drug molecules to improve pharmacokinetic profiles, making it a valuable feature for medicinal chemists. The combination of these elements in 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde suggests a molecule with significant potential for further optimization.

In conclusion, 1-cyclobutyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-carbaldehyde represents a promising candidate for future pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and similar derivatives, its importance in medicinal chemistry is likely to grow.